Cas no 701248-44-4 (N-(5-methyl-1,2-oxazol-3-yl)-3-phenyladamantane-1-carboxamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-3-phenyladamantane-1-carboxamide
• CAS No: 701248-44-4
• MF: C₂₁H₂₄N₂O₂
• MW: 336.427465438843
• CID: 5446973
• PubChem ID: 2953486
• Update Time: 2025-06-07

N-(5-methyl-1,2-oxazol-3-yl)-3-phenyladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS002206060
• 701248-44-4
• SR-01000274420
• SR-01000274420-1
• F3072-0058
• (1s,3r,5R,7S)-N-(5-methylisoxazol-3-yl)-3-phenyladamantane-1-carboxamide
• N-(5-methyl-1,2-oxazol-3-yl)-3-phenyladamantane-1-carboxamide
• N-(5-methylisoxazol-3-yl)(3-phenyladamantanyl)carboxamide
• VU0508424-1
• AKOS016154287
• N-(5-Methyl-3-isoxazolyl)-3-phenyltricyclo[3.3.1.13,7]decane-1-carboxamide

• Inchi： 1S/C21H24N2O2/c1-14-7-18(23-25-14)22-19(24)21-11-15-8-16(12-21)10-20(9-15,13-21)17-5-3-2-4-6-17/h2-7,15-16H,8-13H2,1H3,(H,22,23,24)
• InChI Key： HZWGUUGBNTWNRZ-UHFFFAOYSA-N
• SMILES： C12(C(NC3C=C(C)ON=3)=O)CC3CC(CC(C4=CC=CC=C4)(C3)C1)C2

Computed Properties

• Exact Mass: 336.183778013g/mol
• Monoisotopic Mass: 336.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.3±38.0 °C(Predicted)
• pka: 13.04±0.40(Predicted)

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-3-phenyladamantane-1-carboxamide

Comprehensive Overview of N-(5-methyl-1,2-oxazol-3-yl)-3-phenyladamantane-1-carboxamide (CAS No. 701248-44-4)

N-(5-methyl-1,2-oxazol-3-yl)-3-phenyladamantane-1-carboxamide (CAS No. 701248-44-4) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research due to its hybrid molecular framework. Combining an adamantane core with a phenyl group and a 5-methyl-1,2-oxazol-3-yl carboxamide moiety, this compound exhibits potential applications in drug discovery, particularly in targeting neurological and metabolic pathways. Its CAS number 701248-44-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and databases.

The compound’s adamantane backbone is renowned for its rigidity and lipophilicity, traits that enhance membrane permeability and bioavailability—a hot topic in modern drug design. Recent studies highlight the growing demand for adamantane derivatives in treating viral infections and neurodegenerative diseases, aligning with trends in AI-driven drug discovery and personalized medicine. Users frequently search for terms like "adamantane-based therapeutics" or "oxazole derivatives in medicine," reflecting broader interest in innovative scaffolds.

From a synthetic chemistry perspective, N-(5-methyl-1,2-oxazol-3-yl)-3-phenyladamantane-1-carboxamide exemplifies the convergence of heterocyclic chemistry and steric optimization. The oxazole ring contributes to hydrogen bonding and π-stacking interactions, while the phenyladamantane segment stabilizes the 3D conformation. Such features are pivotal in structure-activity relationship (SAR) studies, a frequently queried topic among medicinal chemists. Computational tools like molecular docking and QSAR modeling further underscore its relevance in virtual screening campaigns.

In the context of SEO optimization, this compound’s nomenclature—including long-tail keywords like "synthesis of adamantane carboxamides" or "biological activity of oxazole-adamantane hybrids"—can enhance visibility in academic and industrial search queries. Current discussions on sustainable synthesis and green chemistry also intersect with its production, as researchers explore catalytic methods to reduce waste and improve yields.

Regulatory and safety profiles of CAS 701248-44-4 remain under scrutiny, though its non-hazardous classification aligns with industry standards. As the scientific community prioritizes fragment-based drug design and allosteric modulation, this compound’s dual functionality positions it as a candidate for multi-target therapeutics. Emerging trends in bioconjugation and proteolysis-targeting chimeras (PROTACs) further amplify its potential.

In summary, N-(5-methyl-1,2-oxazol-3-yl)-3-phenyladamantane-1-carboxamide represents a nexus of innovation in medicinal chemistry. Its CAS No. 701248-44-4 ensures traceability, while its structural versatility addresses contemporary challenges in drug development and molecular engineering. By integrating high-value keywords and addressing user-centric queries, this overview bridges scientific rigor with accessible discourse.